Cas no 95550-01-9 (2-methoxy-1-(1-piperazinyl)-1-Propanone)
2-methoxy-1-(1-piperazinyl)-1-Propanone Chemical and Physical Properties
Names and Identifiers
-
- 2-methoxy-1-(1-piperazinyl)-1-Propanone
- 1-(2-methoxypropionyl)-piperazine
- 1-Propanone, 2-methoxy-1-(1-piperazinyl)-
-
- Inchi: 1S/C8H16N2O2/c1-7(12-2)8(11)10-5-3-9-4-6-10/h7,9H,3-6H2,1-2H3
- InChI Key: HKAQJYWCLUCYMW-UHFFFAOYSA-N
- SMILES: C(N1CCNCC1)(=O)C(OC)C
Experimental Properties
- Density: 1.046±0.06 g/cm3(Predicted)
- Boiling Point: 290.4±35.0 °C(Predicted)
- pka: 8.37±0.10(Predicted)
2-methoxy-1-(1-piperazinyl)-1-Propanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7353399-0.05g |
2-methoxy-1-(piperazin-1-yl)propan-1-one |
95550-01-9 | 0.05g |
$348.0 | 2023-05-30 | ||
| Enamine | EN300-7353399-0.1g |
2-methoxy-1-(piperazin-1-yl)propan-1-one |
95550-01-9 | 0.1g |
$364.0 | 2023-05-30 | ||
| Enamine | EN300-7353399-0.25g |
2-methoxy-1-(piperazin-1-yl)propan-1-one |
95550-01-9 | 0.25g |
$381.0 | 2023-05-30 | ||
| Enamine | EN300-7353399-0.5g |
2-methoxy-1-(piperazin-1-yl)propan-1-one |
95550-01-9 | 0.5g |
$397.0 | 2023-05-30 | ||
| Enamine | EN300-7353399-1.0g |
2-methoxy-1-(piperazin-1-yl)propan-1-one |
95550-01-9 | 1g |
$414.0 | 2023-05-30 | ||
| Enamine | EN300-7353399-2.5g |
2-methoxy-1-(piperazin-1-yl)propan-1-one |
95550-01-9 | 2.5g |
$810.0 | 2023-05-30 | ||
| Enamine | EN300-7353399-5.0g |
2-methoxy-1-(piperazin-1-yl)propan-1-one |
95550-01-9 | 5g |
$1199.0 | 2023-05-30 | ||
| Enamine | EN300-7353399-10.0g |
2-methoxy-1-(piperazin-1-yl)propan-1-one |
95550-01-9 | 10g |
$1778.0 | 2023-05-30 |
2-methoxy-1-(1-piperazinyl)-1-Propanone Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 2-methoxy-1-(1-piperazinyl)-1-Propanone
Introduction to 2-methoxy-1-(1-piperazinyl)-1-Propanone (CAS No. 95550-01-9)
2-methoxy-1-(1-piperazinyl)-1-Propanone, identified by its Chemical Abstracts Service (CAS) number 95550-01-9, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic ketone features a unique structural motif that has garnered considerable attention from researchers due to its potential applications in drug discovery and molecular medicine. The compound's molecular framework combines an aliphatic ketone group with a methoxy substituent and a piperazine ring, which collectively contribute to its versatile reactivity and biological relevance.
The structural composition of 2-methoxy-1-(1-piperazinyl)-1-Propanone makes it a valuable intermediate in the synthesis of more complex molecules. The presence of the piperazine moiety, a six-membered aromatic ring containing two nitrogen atoms, imparts specific electronic and steric properties that can be exploited in medicinal chemistry. Piperazine derivatives are well-documented for their role as pharmacophores in various therapeutic agents, including antipsychotics, antihistamines, and antifungals. Consequently, 2-methoxy-1-(1-piperazinyl)-1-Propanone serves as a building block for constructing novel pharmacological entities with enhanced efficacy and reduced side effects.
In recent years, advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising candidates for drug development. The scaffold of 2-methoxy-1-(1-piperazinyl)-1-Propanone has been integrated into virtual screening campaigns to identify potential inhibitors of enzyme targets associated with metabolic disorders and infectious diseases. Notably, studies have highlighted its utility in the design of molecules targeting protein-protein interactions, where the piperazine ring plays a critical role in modulating binding affinity and selectivity.
The synthesis of 2-methoxy-1-(1-piperazinyl)-1-Propanone typically involves multi-step organic transformations, often starting from commercially available precursors such as 1-propanol or its derivatives. The methoxy group is introduced via nucleophilic substitution or etherification reactions, while the piperazine moiety is incorporated through reductive amination or cyclocondensation processes. Modern synthetic methodologies emphasize green chemistry principles, optimizing reaction conditions to minimize waste and enhance atom economy. For instance, catalytic hydrogenation techniques have been employed to streamline the introduction of the piperazine group without generating hazardous byproducts.
The biological activity of 2-methoxy-1-(1-piperazinyl)-1-Propanone has been explored in several preclinical studies. Researchers have investigated its interaction with target enzymes and receptors, revealing potential therapeutic benefits in areas such as central nervous system (CNS) disorders and inflammatory diseases. The compound's ability to modulate neurotransmitter pathways has sparked interest in its role as a precursor for next-generation neuromodulators. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its pharmacokinetic properties, including solubility, stability, and metabolic clearance.
Emerging research trends suggest that 2-methoxy-1-(1-piperazinyl)-1-Propanone may find applications beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in materials science, particularly in the development of functional polymers and liquid crystals. The piperazine ring's ability to form hydrogen bonds enhances the material's thermal stability and mechanical strength, making it an attractive candidate for advanced coatings and electronic components.
The regulatory landscape surrounding 2-methoxy-1-(1-piperazinyl)-1-Propanone is shaped by global guidelines on chemical safety and quality control. Manufacturers must adhere to stringent standards to ensure purity and consistency across batches. Good Manufacturing Practices (GMP) are employed to minimize impurities that could affect biological activity or safety profiles. Furthermore, regulatory agencies require comprehensive toxicological assessments before approving the compound for clinical use or commercial distribution.
The future prospects of 2-methoxy-1-(1-piperazinyl)-1-Propanone are promising, with ongoing research expanding its potential applications. Innovations in synthetic biology and biocatalysis may further optimize its production processes, reducing costs and environmental impact. Collaborative efforts between academia and industry are essential to translate laboratory findings into viable therapeutics or materials solutions.
In conclusion,2-methoxy-1-(1-piperazinyl)-1-Propanone (CAS No. 95550-01-9) represents a versatile compound with significant implications in pharmaceutical chemistry and beyond. Its structural features enable diverse applications in drug design, material science, and industrial processes. As research continues to uncover new possibilities for this molecule,2-methoxy-1-(1-piperazinyl)-propanone is poised to play an increasingly important role in advancing scientific innovation.
95550-01-9 (2-methoxy-1-(1-piperazinyl)-1-Propanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)